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Compound of Interest

Compound Name: DQP-997-74

Cat. No.: B12370085 Get Quote

Technical Support Center: DQP-997-74
Important Notice: There is currently a limited amount of publicly available information regarding

the specific toxicity and detailed safety precautions for the research compound DQP-997-74.

The following information is based on available research and supplier data. It is crucial for

researchers to conduct their own risk assessments and implement appropriate safety

measures based on the known pharmacology of the compound and in accordance with

institutional and regulatory guidelines.

Frequently Asked Questions (FAQs)
Q1: What is DQP-997-74 and what is its mechanism of action?

DQP-997-74, also referred to as (S)-(-)-2i, is a potent and selective negative allosteric

modulator (NAM) of the N-methyl-D-aspartate receptor (NMDAR), with high selectivity for

subtypes containing the GluN2C and GluN2D subunits.[1] It functions by inhibiting the activity

of these specific NMDARs.[1]

Q2: What are the potential research applications of DQP-997-74?

Given its selective inhibition of GluN2C/D-containing NMDARs, DQP-997-74 is being

investigated as a research tool for studying neurological disorders where these receptor

subtypes are implicated, such as epilepsy.[1]

Q3: Is there a Material Safety Data Sheet (MSDS) available for DQP-997-74?
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A formal, comprehensive Material Safety Data Sheet (MSDS) for DQP-997-74 is not readily

available in the public domain. Researchers should handle this compound with the care

required for novel chemical entities with unknown toxicological profiles.

Q4: What are the recommended storage and handling precautions for DQP-997-74?

Based on supplier information, the following general precautions are recommended:

Storage: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1

month.[2]

Handling: Use appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves. Work in a well-ventilated area, preferably a chemical fume hood. Avoid

inhalation of dust or fumes and prevent contact with skin and eyes.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

Troubleshooting Guide for Experimental Use
Issue 1: Inconsistent experimental results.

Possible Cause: Compound degradation.

Troubleshooting Step: Ensure the compound is stored correctly and that stock solutions are

not used beyond the recommended storage period.[2] Prepare fresh working solutions for

each experiment.

Issue 2: Poor solubility in aqueous solutions.

Possible Cause: DQP-997-74 may have limited solubility in aqueous buffers.

Troubleshooting Step: A supplier suggests a protocol for preparing a solution for in vivo use

that includes DMSO, PEG300, Tween-80, and saline.[2] For in vitro assays, consider using a

small amount of a suitable organic solvent like DMSO to dissolve the compound before

diluting it in the final assay buffer. Always run a vehicle control to account for any effects of

the solvent.
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Quantitative Data
At present, there is no publicly available quantitative toxicity data for DQP-997-74, such as

LD50 (median lethal dose) or detailed in vitro cytotoxicity data. The table below is provided as a

template for researchers to populate as data becomes available.

Toxicity Metric Value Species/Cell Line Reference

LD50 (Oral) Data not available

LD50 (Intravenous) Data not available

IC50 (Cytotoxicity) Data not available

Experimental Protocols
Detailed experimental protocols for assessing the toxicity of DQP-997-74 are not currently

published. Researchers should refer to standard toxicology protocols for guidance. An example

of a general workflow for in vitro cytotoxicity testing is provided below.

General Workflow for In Vitro Cytotoxicity Assay
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Preparation

Treatment

Assay

Data Analysis

Prepare DQP-997-74 stock solution

Treat cells with serial dilutions of DQP-997-74

Seed cells in microplate

Incubate for a defined period (e.g., 24, 48, 72h)

Add viability reagent (e.g., MTT, CellTiter-Glo)

Read plate on a microplate reader

Calculate percent cell viability

Plot dose-response curve and determine IC50

Click to download full resolution via product page

Caption: General workflow for an in vitro cytotoxicity assay.
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Signaling Pathway
The diagram below illustrates the proposed signaling pathway affected by DQP-997-74 based

on its known mechanism of action.
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Caption: DQP-997-74's inhibitory action on NMDAR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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